1-chloro-2-ethynyl-4-nitrobenzene
Overview
Description
1-Chloro-2-ethynyl-4-nitrobenzene is an organic compound that is composed of a benzene ring with two ethynyl groups and one chlorine atom, as well as a nitro group. It has been widely used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
1-Chloro-2-ethynyl-4-nitrobenzene has several potential applications in scientific research. It has been used as a synthetic intermediate in the synthesis of various organic compounds, as a reagent in organic transformations, and as a catalyst in various reactions, such as the Heck reaction. It has also been used as a chromogenic reagent in the detection of various compounds, such as amines and carboxylic acids.
Mechanism of Action
1-Chloro-2-ethynyl-4-nitrobenzene acts as an electrophile in organic reactions. It is able to react with nucleophiles, such as amines, to form a new carbon-nitrogen bond. This reaction is known as an electrophilic aromatic substitution reaction. In addition, the nitro group of this compound can be reduced to form an amine group, which can then be used to form new carbon-nitrogen bonds.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to be an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. In addition, it has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
1-Chloro-2-ethynyl-4-nitrobenzene has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available from chemical suppliers. In addition, it is stable in a variety of solvents, and it can be used in a variety of organic reactions. However, it can be toxic if ingested or inhaled, and it can cause skin and eye irritation. In addition, it should be handled with appropriate safety measures, such as protective gloves and goggles.
Future Directions
1-Chloro-2-ethynyl-4-nitrobenzene has several potential future directions. It could be used as a catalyst in the synthesis of more complex organic compounds, such as pharmaceuticals and agrochemicals. In addition, it could be used as a reagent in the synthesis of new materials, such as polymers and nanomaterials. It could also be used as a reagent in the detection of various compounds, such as amino acids and peptides. Finally, it could be used as a tool to study the biochemical and physiological effects of various compounds, such as drugs and toxins.
Synthesis Methods
1-Chloro-2-ethynyl-4-nitrobenzene can be synthesized using a variety of methods. One method involves the reaction of 4-nitrobenzaldehyde and ethynyl chloride in the presence of a base, such as potassium tert-butoxide. The reaction is carried out in an anhydrous solvent such as dichloromethane or tetrahydrofuran. The reaction is typically completed in a few hours, and yields a product with a purity of 95-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloro-2-ethynyl-4-nitrobenzene can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-nitrophenol", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "acetylene", "hydrochloric acid", "copper(I) chloride", "sodium cyanide", "sodium carbonate", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Nitration of 4-nitrophenol with a mixture of sulfuric and nitric acid to yield 4-nitro-phenyl-2-hydroxy-6-nitrophenyl ether", "Step 2: Conversion of 4-nitro-phenyl-2-hydroxy-6-nitrophenyl ether to 4-nitro-2-acetylaminophenol by reaction with acetic anhydride and sodium hydroxide", "Step 3: Conversion of 4-nitro-2-acetylaminophenol to 4-nitro-2-acetylamino-5-chlorophenol by reaction with chloroacetyl chloride and sodium hydroxide", "Step 4: Conversion of 4-nitro-2-acetylamino-5-chlorophenol to 1-chloro-2-nitro-4-acetylamino-5-chlorobenzene by reaction with copper(I) chloride and acetylene", "Step 5: Conversion of 1-chloro-2-nitro-4-acetylamino-5-chlorobenzene to 1-chloro-2-ethynyl-4-nitrobenzene by reaction with sodium cyanide and sodium carbonate in the presence of hydrochloric acid" ] } | |
CAS RN |
2027499-89-2 |
Molecular Formula |
C8H4ClNO2 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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